2,2,2-trifluoro-N-[1-(3-methoxybenzoyl)-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl]-N-phenylacetamide

• IUPAC Name: 2,2,2-trifluoro-N-[1-(3-methoxybenzoyl)-2-methyl-3,4-dihydro-2H-quinolin-4-yl]-N-phenylacetamide
• InChI: InChI=1S/C26H23F3N2O3/c1-17-15-23(31(25(33)26(27,28)29)19-10-4-3-5-11-19)21-13-6-7-14-22(21)30(17)24(32)18-9-8-12-20(16-18)34-2/h3-14,16-17,23H,15H2,1-2H3
• InChI Key: ZBSOAMUUKLTTRT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)OC)N(C4=CC=CC=C4)C(=O)C(F)(F)F
• Molecular Formula: C26H23F3N2O3
• DSSTOX Substance ID: DTXSID00393429
• Molecular Weight: 468.5 g/mol
• CAS RN: 6189-43-1

Description

The compound “2,2,2-trifluoro-N-[1-(3-methoxybenzoyl)-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl]-N-phenylacetamide” is a complex organic molecule. It contains several functional groups, including a trifluoroacetamide group, a methoxybenzoyl group, a tetrahydroquinoline group, and a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure (tetrahydroquinoline). The presence of the trifluoroacetamide group could introduce interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of chemical transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to predict the mechanism of action. If used as a drug, the compound’s mechanism of action would depend on its interactions with biological targets.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for uses in fields like medicinal chemistry, materials science, or catalysis.